Cas no 1807920-88-2 ((2s)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride)

• Product Name: (2s)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride
• CAS No: 1807920-88-2
• MDL: MFCD28348146
• CID: 4618910
• PubChem ID: 112756455
• Update Time: 2025-06-15

(2s)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2s)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride

• MDL： MFCD28348146

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2s)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride

Comprehensive Overview of (2S)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride (CAS No. 1807920-88-2)

(2S)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride (CAS No. 1807920-88-2) is a chiral organic compound with significant potential in pharmaceutical research and development. This compound, characterized by its stereospecific (2S) configuration and hydrochloride salt form, has garnered attention for its structural uniqueness and potential therapeutic applications. The presence of the 4-chlorophenyl moiety and branched alkyl chain contributes to its distinct physicochemical properties, making it a subject of interest in drug discovery pipelines.

In recent years, the demand for chiral building blocks like (2S)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis and targeted drug design. Researchers frequently search for information on its synthetic routes, optical purity, and solubility profiles, reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 1807920-88-2 serves as a critical identifier in patent literature and regulatory documentation.

The compound's molecular structure features a secondary amine linked to a hydroxyl-bearing carbon, which enables diverse derivatization opportunities. This flexibility aligns with current trends in structure-activity relationship (SAR) studies, particularly in the development of central nervous system (CNS) targeted compounds. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often employed to characterize this molecule, addressing common queries about its stereochemical stability and salt formation efficiency.

From a regulatory perspective, (2S)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride has been investigated for compliance with ICH guidelines regarding impurity profiling and polymorph screening. These aspects are crucial for researchers exploring its potential as a pharmaceutical intermediate. The compound's hygroscopic nature and storage conditions also feature prominently in technical discussions, reflecting practical considerations for laboratory handling.

Emerging applications of this compound include its evaluation in GPCR modulation and enzyme inhibition studies, areas that dominate current pharmacological research. The scientific community's interest in its metabolic stability and blood-brain barrier permeability underscores its potential relevance to neuropharmacology. These characteristics position CAS No. 1807920-88-2 as a valuable candidate for further investigation in drug development programs.

Quality control parameters for (2S)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride typically focus on residual solvent analysis and heavy metal content, addressing stringent requirements for pharmaceutical-grade materials. Recent advancements in continuous flow chemistry have opened new possibilities for its scalable synthesis, a topic frequently searched in conjunction with this compound's process optimization.

The environmental fate of this compound has also become a subject of inquiry, particularly regarding its biodegradation pathways and ecotoxicological profile. These considerations reflect growing industry emphasis on green chemistry principles throughout drug development lifecycles. Analytical method development for (2S)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride remains an active research area, with particular focus on LC-MS quantification techniques.

Patent landscapes reveal ongoing interest in protecting novel synthetic methods and therapeutic applications involving this compound. The 4-chlorophenyl substitution pattern continues to attract attention due to its prevalence in bioactive molecules, making CAS No. 1807920-88-2 a strategically important intermediate. Current research trends suggest expanding applications in allosteric modulator design and molecular probe development for biological target validation.

Thermal analysis studies of (2S)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride provide crucial data for formulation development, particularly regarding its melting point characteristics and thermal decomposition behavior. These physicochemical properties directly influence decisions about dosage form selection and manufacturing processes, addressing common technical questions from development teams.

As the pharmaceutical industry increasingly adopts artificial intelligence in drug discovery, compounds like (2S)-2-{1-(4-Chlorophenyl)EthylAmino}-3-Methylbutan-1-Ol Hydrochloride serve as valuable test cases for predictive modeling of chiral molecules. The intersection of computational chemistry and experimental validation for this compound represents a cutting-edge area of research, responding to growing interest in in silico property prediction tools.